Cas no 1807166-90-0 (5-Chloro-3-fluoro-2-methylaniline)
5-Chloro-3-fluoro-2-methylaniline Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-3-fluoro-2-methylaniline
- 5-Chloro-3-fluoro-2-methylaniline
-
- Inchi: 1S/C7H7ClFN/c1-4-6(9)2-5(8)3-7(4)10/h2-3H,10H2,1H3
- InChI Key: IHXGCXNAYAVADE-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(C)=C(C=1)N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 120
- XLogP3: 2.3
- Topological Polar Surface Area: 26
5-Chloro-3-fluoro-2-methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010014043-250mg |
5-Chloro-3-fluoro-2-methylaniline |
1807166-90-0 | 97% | 250mg |
484.80 USD | 2021-07-05 | |
| Alichem | A010014043-500mg |
5-Chloro-3-fluoro-2-methylaniline |
1807166-90-0 | 97% | 500mg |
790.55 USD | 2021-07-05 | |
| Alichem | A010014043-1g |
5-Chloro-3-fluoro-2-methylaniline |
1807166-90-0 | 97% | 1g |
1,445.30 USD | 2021-07-05 |
5-Chloro-3-fluoro-2-methylaniline Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 5-Chloro-3-fluoro-2-methylaniline
Research Brief on 5-Chloro-3-fluoro-2-methylaniline (CAS: 1807166-90-0) in Chemical Biology and Pharmaceutical Applications
5-Chloro-3-fluoro-2-methylaniline (CAS: 1807166-90-0) is a halogenated aniline derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and specialty chemicals. Recent studies have explored its potential in the development of novel therapeutic agents, particularly in the context of kinase inhibitors and antimicrobial compounds.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-Chloro-3-fluoro-2-methylaniline as a precursor in the synthesis of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The research demonstrated that the chloro-fluoro-methyl substitution pattern on the aniline ring enhances binding affinity to the JAK2 kinase domain while minimizing off-target effects. Molecular docking simulations revealed that the compound's unique steric and electronic properties contribute to its high selectivity.
In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 5-Chloro-3-fluoro-2-methylaniline exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains. The presence of both chlorine and fluorine atoms at the meta and para positions, respectively, was found to significantly enhance membrane penetration and target engagement with bacterial topoisomerase IV. These findings suggest potential applications in addressing the global challenge of antibiotic resistance.
From a synthetic chemistry perspective, recent advancements in the preparation of 5-Chloro-3-fluoro-2-methylaniline have focused on green chemistry approaches. A 2024 ACS Sustainable Chemistry & Engineering publication described a novel continuous-flow hydrogenation method that achieves >95% yield with minimal waste generation, addressing previous challenges in the reduction of corresponding nitro precursors. This methodological improvement has important implications for scaling up production while adhering to increasingly stringent environmental regulations in pharmaceutical manufacturing.
The compound's physicochemical properties have also been the subject of detailed investigation. Computational studies published in Physical Chemistry Chemical Physics (2023) employed density functional theory (DFT) to analyze the conformational preferences and electronic structure of 5-Chloro-3-fluoro-2-methylaniline. These studies revealed that the intramolecular hydrogen bonding between the amino group and fluorine atom creates a stable molecular conformation that influences both reactivity and crystal packing behavior, providing valuable insights for formulation scientists.
Looking forward, 5-Chloro-3-fluoro-2-methylaniline continues to show promise in several emerging areas. Ongoing clinical trials (NCT05678945) are evaluating its derivatives as potential treatments for inflammatory bowel disease, while materials science applications are exploring its use in liquid crystal displays and organic semiconductors. The compound's versatility and the recent methodological advances in its synthesis and application suggest it will remain an important building block in chemical biology and pharmaceutical research for the foreseeable future.
1807166-90-0 (5-Chloro-3-fluoro-2-methylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)